Cas no 1006328-52-4 (1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide)

• Product Name: 1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide
• CAS No: 1006328-52-4
• MF: C₅H₁₀N₄O₂S
• MW: 190.223498821259
• MDL: MFCD06740544
• CID: 3060440
• PubChem ID: 19616387
• Update Time: 2025-06-10

1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide
• EN300-230285
• 1006328-52-4
• CS-0279768
• 1,5-Dimethyl-1H-pyrazole-4-sulfonic acid hydrazide
• DTXSID101230370
• 1,5-dimethylpyrazole-4-sulfonohydrazide
• STK350214
• BBL040350
• AKOS000314481

• MDL： MFCD06740544
• Inchi： 1S/C5H10N4O2S/c1-4-5(3-7-9(4)2)12(10,11)8-6/h3,8H,6H2,1-2H3
• InChI Key： LDEMCFZSBWYLRJ-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1C)(NN)(=O)=O

Computed Properties

• Exact Mass: 190.05244675Da
• Monoisotopic Mass: 190.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Sulfonohydrazides

Additional information on 1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide

Comprehensive Overview of 1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide (CAS No. 1006328-52-4): Properties, Applications, and Industry Insights

1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide (CAS No. 1006328-52-4) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique sulfonohydrazide functional group. This heterocyclic molecule features a pyrazole core, a five-membered ring containing two nitrogen atoms, which is further modified with methyl groups at the 1 and 5 positions and a sulfonohydrazide moiety at the 4-position. Such structural characteristics make it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection formulations.

Recent studies highlight the growing demand for pyrazole derivatives in medicinal chemistry, driven by their potential as kinase inhibitors and anti-inflammatory agents. Researchers are exploring 1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide as a precursor for designing novel small-molecule therapeutics, especially in oncology and metabolic disorders. Its sulfonohydrazide group enables facile conjugation with other pharmacophores, enhancing drug-like properties such as solubility and target affinity. This aligns with the industry's focus on fragment-based drug design (FBDD), where modular building blocks like this compound accelerate lead optimization.

In agrochemical applications, 1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide serves as a key intermediate for developing next-generation pesticides and herbicides. Its structural motif contributes to the stability and bioavailability of active ingredients, addressing challenges like resistance management and environmental persistence. With the global push toward sustainable agriculture, this compound’s role in creating low-toxicity formulations has garnered attention from agrochemical giants seeking EPA-compliant solutions.

From a synthetic perspective, the compound’s CAS No. 1006328-52-4 is frequently searched in patent databases, reflecting its commercial relevance. Manufacturers emphasize high-purity grades (>98%) to meet the stringent requirements of GMP-certified facilities. Analytical techniques like HPLC and NMR are critical for quality control, ensuring batch-to-batch consistency for end-users in contract research organizations (CROs) and API production.

Environmental and regulatory considerations are paramount. While not classified as hazardous, proper handling guidelines for sulfonohydrazide compounds recommend avoiding prolonged exposure and using engineering controls in industrial settings. The compound’s biodegradability profile is under investigation, coinciding with the green chemistry movement’s emphasis on benign-by-design principles.

Market trends indicate rising investments in custom synthesis of 1,5-Dimethyl-1H-pyrazole-4-sulfonohydrazide, particularly in Asia-Pacific regions where fine chemical production capacities are expanding. Suppliers increasingly offer kilogram-scale quantities to support preclinical development, responding to the demand for high-value intermediates in drug pipelines.

Future directions include exploring its utility in material science, such as polymer crosslinking or metal-organic frameworks (MOFs), leveraging the sulfonohydrazide group’s chelating properties. Collaborative efforts between academia and industry continue to uncover new applications, solidifying this compound’s position in the specialty chemicals landscape.